Cas no 1807002-02-3 (3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-4-methoxypyridine)

3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-4-methoxypyridine is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a chloromethyl group, difluoromethyl substituent, and hydroxyl-methoxy arrangement—provide reactive sites for further functionalization, enabling its use as a key intermediate in the development of bioactive compounds. The presence of fluorine enhances metabolic stability and lipophilicity, while the hydroxyl group offers opportunities for derivatization. This compound’s well-defined reactivity profile makes it valuable for constructing complex heterocyclic frameworks. It is typically handled under controlled conditions due to its reactive functional groups, ensuring optimal performance in synthetic applications.

3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-4-methoxypyridine structure

1807002-02-3 structure

Product Name:3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-4-methoxypyridine

CAS No:1807002-02-3

MF:C₈H₈ClF₂NO₂

MW:223.604428291321

CID:4888238

Update Time:2025-11-07

3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-4-methoxypyridine
- Inchi： 1S/C8H8ClF2NO2/c1-14-6-2-5(7(10)11)12-8(13)4(6)3-9/h2,7H,3H2,1H3,(H,12,13)
- InChI Key： YGGOOEDSOVPJBG-UHFFFAOYSA-N
- SMILES： ClCC1C(NC(C(F)F)=CC=1OC)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 313
XLogP3: 0.9
Topological Polar Surface Area: 38.3

3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-4-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029028785-250mg	3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-4-methoxypyridine	1807002-02-3	95%	250mg	$950.60	2022-03-31
Alichem	A029028785-500mg	3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-4-methoxypyridine	1807002-02-3	95%	500mg	$1,752.40	2022-03-31
Alichem	A029028785-1g	3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-4-methoxypyridine	1807002-02-3	95%	1g	$2,952.90	2022-03-31

3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-4-methoxypyridine Related Literature

1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
2. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
5. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003

Additional information on 3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-4-methoxypyridine

Recent Advances in the Study of 3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-4-methoxypyridine (CAS: 1807002-02-3)

3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-4-methoxypyridine (CAS: 1807002-02-3) is a chemically modified pyridine derivative that has garnered significant attention in the field of medicinal chemistry and drug development. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of oncology and infectious diseases. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications.

The compound's unique structural features, including the chloromethyl and difluoromethyl groups, contribute to its reactivity and ability to interact with biological targets. Recent synthetic methodologies have focused on optimizing the yield and purity of 3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-4-methoxypyridine, with particular emphasis on green chemistry approaches to minimize environmental impact. Advances in catalytic systems and solvent selection have been reported to enhance the efficiency of its production.

In terms of biological activity, preliminary studies have demonstrated that derivatives of 3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-4-methoxypyridine exhibit promising inhibitory effects against specific enzyme targets, such as kinases and proteases, which are implicated in various disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound showed potent activity against a range of cancer cell lines, with IC50 values in the low micromolar range. These findings suggest its potential as a scaffold for developing new anticancer agents.

Furthermore, the compound's mechanism of action has been investigated using computational modeling and X-ray crystallography. These studies have revealed that the difluoromethyl group plays a critical role in binding to the active sites of target proteins, while the chloromethyl moiety facilitates covalent interactions, leading to prolonged inhibition. Such insights are invaluable for the rational design of more effective and selective drug candidates.

Despite these promising results, challenges remain in the development of 3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-4-methoxypyridine-based therapeutics. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on structural modifications to improve these pharmacokinetic properties while retaining the compound's biological activity.

In conclusion, 3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-4-methoxypyridine represents a versatile and promising compound in the field of medicinal chemistry. Its unique structural attributes and demonstrated biological activity make it a valuable candidate for further research and development. Future studies should aim to explore its full therapeutic potential, optimize its synthetic pathways, and address any remaining challenges to facilitate its transition into clinical applications.